Cas no 90945-66-7 ((2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid)

• Product Name: (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid
• CAS No: 90945-66-7
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 4948935
• Update Time: 2025-06-09

(2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-nitrocinnamic acid
• (2E)-3-(4-methoxy-2-nitrophenyl)acrylic acid
• (E)-3-(4-methoxy-2-nitrophenyl)prop-2-enoic acid
• (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid

• Inchi： 1S/C10H9NO5/c1-16-8-4-2-7(3-5-10(12)13)9(6-8)11(14)15/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： KTRSXFHYDOWXPT-HWKANZROSA-N
• SMILES： O(C)C1C=CC(/C=C/C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 1.7
• Topological Polar Surface Area: 92.4

Additional information on (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid

Recent Advances in the Study of (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid (CAS: 90945-66-7): A Comprehensive Research Brief

The compound (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid (CAS: 90945-66-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid as a key intermediate in the synthesis of various bioactive molecules. Its α,β-unsaturated carbonyl moiety makes it a versatile building block for the construction of more complex structures, particularly in the development of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel COX-2 inhibitors, showcasing its potential in addressing inflammatory diseases.

In terms of biological activity, research has revealed that (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid exhibits moderate inhibitory effects on several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action appears to involve the modulation of reactive oxygen species (ROS) levels and induction of apoptosis, as detailed in a recent publication in Bioorganic & Medicinal Chemistry Letters. These findings suggest its potential as a lead compound for the development of new anticancer therapies.

From a chemical perspective, the methoxy and nitro substituents on the phenyl ring contribute to the compound's electronic properties, influencing its reactivity and interaction with biological targets. Computational studies using density functional theory (DFT) have provided insights into its molecular electrostatic potential and frontier molecular orbitals, which are crucial for understanding its reactivity patterns. These theoretical studies, combined with experimental data, are paving the way for the rational design of derivatives with enhanced biological activity.

The pharmaceutical industry has shown growing interest in (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid as a scaffold for drug discovery. Several patent applications filed in 2022-2023 describe its use in the development of kinase inhibitors and antimicrobial agents. Notably, its structural similarity to known pharmacophores makes it an attractive candidate for fragment-based drug design approaches.

Challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Current research efforts are focused on improving its solubility and metabolic stability while maintaining its biological activity. Recent advances in formulation technologies, such as nanoparticle encapsulation, show promise in addressing these limitations.

In conclusion, (2E)-3-(4-Methoxy-2-nitrophenyl)acrylic acid (CAS: 90945-66-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover its full potential, positioning it as a valuable tool in the development of novel therapeutic agents. Future studies should focus on structure-activity relationship optimization and in vivo evaluation to translate these findings into clinical applications.